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Compound of Interest

Compound Name: 1-(3-Chlorophenyl)guanidine

Cat. No.: B1249849 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-(3-Chlorophenyl)guanidine is an organic compound investigated for its

potential pharmacological activities. Its utility in experimental settings is critically dependent on

the accurate and consistent preparation of stock solutions. This document provides a detailed

protocol for the preparation, storage, and handling of 1-(3-Chlorophenyl)guanidine stock

solutions to ensure reproducibility in research applications. While the precise mechanism of

action for this specific compound is not extensively documented, related compounds like meta-

Chlorophenylbiguanide are known to act as selective agonists for the 5-HT3 receptor,

suggesting a potential role in neurological research.[1][2][3]

Compound Properties and Quantitative Data
A summary of the key physicochemical properties of 1-(3-Chlorophenyl)guanidine is

presented below. This data is essential for accurate calculations and solution preparation.
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Property Value References

CAS Number 6145-41-1 [4][5]

Molecular Formula C₇H₈ClN₃ [4][6]

Molecular Weight 169.61 g/mol [5][6]

Appearance Solid [5]

Purity (Typical) ≥95% [5]

Experimental Protocols
Safety Precautions and Handling
Before handling the compound, it is crucial to read the Safety Data Sheet (SDS). 1-(3-
Chlorophenyl)guanidine is classified with the following hazards:

Harmful if swallowed.[6]

Causes skin irritation.[6]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6]

Personal Protective Equipment (PPE) and Handling Guidelines:

Ventilation: Always handle the compound in a well-ventilated area or a chemical fume hood.

[7]

Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles to protect from eye irritation.

Lab Coat: A lab coat should be worn to protect clothing.

Hygiene: Wash hands thoroughly after handling the compound.[7]
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Disposal: Dispose of the compound and any contaminated materials according to

institutional and local regulations for chemical waste.[7][8]

Stock Solution Preparation (e.g., 10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many biological assays. The choice of solvent should be based on

experimental compatibility; polar organic solvents like DMSO or DMF are generally suitable for

guanidine-related compounds.[9]

Materials:

1-(3-Chlorophenyl)guanidine (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes

Vortex mixer

Sonicator (optional)

Procedure:

Calculation:

To prepare a 10 mM (0.010 mol/L) stock solution, calculate the required mass of the

compound.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Example for 1 mL of 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 169.61 g/mol x

1000 mg/g = 1.70 mg

Weighing:
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Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the calculated mass (e.g., 1.70 mg) of 1-(3-Chlorophenyl)guanidine
directly into the tube.

Dissolution:

Add the desired volume of solvent (e.g., 1 mL of DMSO) to the tube containing the

compound.

Cap the tube securely.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, use a bath sonicator for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Storage:

For immediate use, the solution can be kept at room temperature.

For long-term storage, it is crucial to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[10]

Store the aliquots at -20°C or -80°C in tightly sealed tubes, protected from light. Properly

stored guanidine hydrochloride solutions are stable for 1-2 years.[10]

Visualizations
Workflow for Stock Solution Preparation
The following diagram outlines the logical steps for preparing the 1-(3-
Chlorophenyl)guanidine stock solution.
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Preparation Workflow

1. Calculate Mass

2. Weigh Compound

3. Add Solvent (e.g., DMSO)

4. Vortex / Sonicate to Dissolve

5. Aliquot into Tubes

6. Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow diagram for the preparation of 1-(3-Chlorophenyl)guanidine stock solution.

Potential Signaling Pathway: 5-HT3 Receptor Activation
Based on the activity of the closely related compound meta-Chlorophenylbiguanide, 1-(3-
Chlorophenyl)guanidine may act as an agonist at the 5-HT3 receptor, which is a ligand-gated

ion channel.[1][2][3] Activation of this receptor leads to rapid neuronal depolarization.
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Hypothesized 5-HT3 Receptor Signaling
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Caption: A potential signaling pathway for 1-(3-Chlorophenyl)guanidine via 5-HT3 receptor

activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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